Cas no 108249-48-5 (4-Oxo-4,5,6,7-tetrahydrobenzofuran-2-carboxylic acid)

4-Oxo-4,5,6,7-tetrahydrobenzofuran-2-carboxylic acid is a heterocyclic carboxylic acid derivative with a fused benzofuran core structure. This compound is of interest in synthetic and medicinal chemistry due to its versatile reactivity, serving as a key intermediate in the synthesis of pharmacologically active molecules. Its rigid bicyclic framework and functional groups (ketone and carboxylic acid) enable selective modifications, making it valuable for constructing complex heterocycles. The compound exhibits stability under standard conditions, facilitating handling and storage. Researchers utilize it in the development of bioactive compounds, particularly in exploring anti-inflammatory, antimicrobial, and CNS-targeting agents. Its well-defined structure supports precise structural-activity relationship studies.
4-Oxo-4,5,6,7-tetrahydrobenzofuran-2-carboxylic acid structure
108249-48-5 structure
Product Name:4-Oxo-4,5,6,7-tetrahydrobenzofuran-2-carboxylic acid
CAS No:108249-48-5
MF:C9H8O4
MW:180.157423019409
MDL:MFCD00612516
CID:2092259
PubChem ID:3471008
Update Time:2025-05-28

4-Oxo-4,5,6,7-tetrahydrobenzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Oxo-4,5,6,7-tetrahydrobenzofuran-2-carboxylic acid
    • 4,5,6,7-tetrahydro-4-oxo-2-Benzofurancarboxylic acid
    • E82347
    • BWONXPWAUSMDDH-UHFFFAOYSA-N
    • AKOS016353070
    • EN300-736512
    • VS-12672
    • 4-oxo-4,5,6,7-tetrahydrobenzofuran-2-carboxylicacid
    • DA-22017
    • CS-0198260
    • 108249-48-5
    • MFCD00612516
    • Oprea1_063092
    • 4-oxo-4,5,6,7-tetrahydro-benzofuran-2-carboxylic acid
    • 4-oxo-6,7-dihydro-5H-1-benzofuran-2-carboxylic acid
    • STL426150
    • 4-oxo-4,5,6,7-tetrahydro-1-benzofuran-2-carboxylic acid
    • SCHEMBL2417478
    • BBL034783
    • IEA24948
    • MDL: MFCD00612516
    • Inchi: 1S/C9H8O4/c10-6-2-1-3-7-5(6)4-8(13-7)9(11)12/h4H,1-3H2,(H,11,12)
    • InChI Key: BWONXPWAUSMDDH-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)O)=CC2C(CCCC1=2)=O

Computed Properties

  • Exact Mass: 180.04225873g/mol
  • Monoisotopic Mass: 180.04225873g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 67.5Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 403.1±45.0 °C at 760 mmHg
  • Flash Point: 197.6±28.7 °C
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-Oxo-4,5,6,7-tetrahydrobenzofuran-2-carboxylic acid Security Information

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